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Compound of Interest

Compound Name: 1-Ethoxy-2,4-difluorobenzene

Cat. No.: B3036511

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-Ethoxy-2,4-
difluorobenzene, focusing on its chemical identity and critical safety information. As a
fluorinated aromatic ether, this compound serves as a valuable building block in medicinal
chemistry and materials science. Understanding its properties and handling requirements is
paramount for ensuring laboratory safety and experimental integrity.

Chemical Identification

Precise identification is the foundation of chemical safety and management. 1-Ethoxy-2,4-
difluorobenzene is registered under a specific Chemical Abstracts Service (CAS) number,
which serves as its unique identifier globally.

Identifier Value Source
Chemical Name 1-Ethoxy-2,4-difluorobenzene N/A
CAS Number 348-20-9 [1112]
Molecular Formula CsHsF20 [3]
Synonyms 2,4-Difluorophenetole N/A
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Hazard Identification and GHS Classification

While a comprehensive, publicly available Safety Data Sheet (SDS) for 1-Ethoxy-2,4-
difluorobenzene is not readily found in the provided search results, its hazard profile can be
extrapolated from structurally similar compounds such as 1-chloro-2,4-difluorobenzene and 1-
ethoxy-2,3-difluorobenzene.[4][5] Fluorinated aromatic compounds of this class are typically
flammable liquids and can cause significant irritation to the skin, eyes, and respiratory system.

[S1E61[7]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information.[8][9] Based on analogous
compounds, the anticipated GHS classification is summarized below.

GHS Classification = Hazard Statement Pictogram Signal Word

o H226: Flammable ]
Flammable Liquids o & Warning
liquid and vapor

Skin H315: Causes skin _
o - I Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious )
o e I Warning
Damage/Irritation eye irritation
Specific Target Organ

o ) H335: May cause ]
Toxicity (Single ) o | Warning
respiratory irritation
Exposure)

This classification is based on data from structurally related chemicals and should be used as a
guideline. A substance-specific risk assessment is required before use.

First-Aid Measures: A Self-Validating Protocol

In the event of exposure, immediate and appropriate first-aid is critical. The following protocols
are designed to mitigate harm and should be followed by trained personnel.

Causality Behind the Protocol: The primary goal of first aid for chemical exposure is rapid
decontamination to minimize absorption and tissue damage, followed by seeking professional
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medical evaluation.
Step-by-Step First-Aid Procedures:
e |nhalation:

o Action: Immediately move the exposed individual to fresh air.[10][11] If breathing is
difficult, administer oxygen. If breathing has stopped, perform artificial respiration, avoiding
mouth-to-mouth resuscitation.[11]

o Rationale: Removing the individual from the contaminated atmosphere is the priority to
prevent further absorption. Oxygen administration assists with respiratory distress.

o Follow-up: Seek immediate medical attention.[12]
e Skin Contact:

o Action: Promptly remove all contaminated clothing and shoes while simultaneously
flushing the affected skin with copious amounts of water for at least 15 minutes.[11][13]
Wash the area with soap and water.[6]

o Rationale: Water flushing dilutes and removes the chemical. Rapid removal of
contaminated attire prevents prolonged contact.

o Follow-up: If skin irritation develops or persists, seek medical attention.[12] Discard or
thoroughly decontaminate clothing before reuse.[11]

e Eye Contact:

o Action: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids occasionally to ensure thorough rinsing.[5][11][13]
Remove contact lenses if present and easy to do so.[6]

o Rationale: The sensitive tissues of the eye are highly susceptible to damage. Immediate
and prolonged irrigation is the most effective way to remove the chemical and prevent
permanent injury.
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o Follow-up: Seek immediate medical attention from an ophthalmologist or emergency
services.[5]

e Ingestion:

o Action: Do NOT induce vomiting.[11] If the person is conscious and alert, rinse their mouth
with water and have them drink two to four cupfuls of water to dilute the substance.[6][11]

o Rationale: Inducing vomiting can cause further damage to the esophagus and poses a risk
of aspiration into the lungs. Dilution is a safer initial approach.

o Follow-up: Never give anything by mouth to an unconscious person.[11] Seek immediate
medical attention.[6]

Safe Handling and Storage Protocols

Proactive measures are essential to prevent exposure. The following handling and storage
procedures are based on established best practices for managing flammable and irritant
organic compounds.

Handling:

» Engineering Controls: All manipulations of 1-Ethoxy-2,4-difluorobenzene should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood to
minimize inhalation of vapors.[11] An eyewash station and safety shower must be readily
accessible in the immediate work area.[11]

o Work Practices: Avoid contact with skin, eyes, and clothing.[11][14] Do not breathe vapors or
mists.[7] Use spark-proof tools and explosion-proof equipment due to its flammability.[11]
Ground and bond containers when transferring material to prevent static discharge.[11][15]
Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][16]

Storage:

o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area away
from incompatible substances such as strong oxidizing agents.[11][17]
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o Fire Safety: Keep away from heat, sparks, open flames, and other sources of ignition.[11][15]
The storage area should be designated as a "flammables area."[17]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is the final barrier of protection and must be appropriate for the potential
hazards.[18]

+ Eye and Face Protection: Wear chemical safety goggles that conform to NIOSH (US) or EN
166 (EU) standards.[4] A face shield should be worn in situations with a higher risk of
splashing.[6][18]

» Skin Protection: Wear chemical-resistant gloves (e.g., Nitrile or Neoprene) and inspect them
before each use.[16][18] A lab coat or chemical-resistant apron is required to protect street
clothing and underlying skin.[19] For significant exposure risks, impervious clothing may be
necessary.[4]

o Respiratory Protection: If engineering controls (i.e., fume hood) are not sufficient or during
emergency situations, a NIOSH-approved respirator with organic vapor cartridges is
required.[12] The level of respiratory protection must be chosen based on the airborne
concentration of the substance.[20]

Emergency Workflow: Chemical Spill Response

A clear, logical workflow is critical for responding to accidental releases safely and effectively.
The following diagram outlines the key steps for managing a spill of 1-Ethoxy-2,4-
difluorobenzene.
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Phase 1: Immediate Response

Evacuate Immediate Area
Alert Personnel

!

Don Appropriate PPE
(Respirator, Gloves, Goggles)

[}
Phase 2: Contaigment & Cleanup

Control Ignition Sources
(Turn off equipment)

'

Ensure Adequate Ventilation
(Fume Hood On)

'

Contain & Absorb Spill
(Use inert material like vermiculite or sand)

'

Collect Absorbed Material
(Use non-sparking tools)

1
Phase 3: Wnal Steps

Place Waste in a Labeled,
Sealed Container

'

Decontaminate Spill Area
& Equipment

'

Dispose of Waste via
EH&S Protocols

Report Incident to Supervisor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3036511#1-ethoxy-2-4-difluorobenzene-cas-number-
and-safety-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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